Cas no 40632-70-0 (2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane)

• Product name: 2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane
• CAS No: 40632-70-0
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 925997
• PubChem ID: 11970498

2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane
• 2-Methyl-2-(6-methyl-6-heptenyl)-1,3-dioxolane
• EINECS 255-014-1
• 40632-70-0
• NS00030823
• DEFCHNJPYHQGCT-UHFFFAOYSA-N
• DTXSID20193640

• Inchi： InChI=1S/C12H22O2/c1-11(2)7-5-4-6-8-12(3)13-9-10-14-12/h1,4-10H2,2-3H3
• InChI Key： DEFCHNJPYHQGCT-UHFFFAOYSA-N
• SMILES： CC(=C)CCCCCC1(OCCO1)C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų